Cas no 2870673-36-0 (1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-)

• Product Name: 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-
• CAS No: 2870673-36-0
• MF: C₁₄H₁₄F₃N₃O₂
• MW: 313.27507352829
• CID: 5560955
• Update Time: 2025-07-15

1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-1H-isoindol-1-one
• 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-

• Inchi： 1S/C14H14F3N3O2/c15-14(16,17)12-10(3-4-11(21)19-12)20-6-7-5-8(18)1-2-9(7)13(20)22/h1-2,5,10,12H,3-4,6,18H2,(H,19,21)
• InChI Key： WMRVZERZOQZVCS-UHFFFAOYSA-N
• SMILES： C12=C(CN(C3CCC(NC3C(F)(F)F)=O)C1=O)C=C(N)C=C2

Additional information on 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-

1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]- (CAS No. 2870673-36-0): A Comprehensive Overview

1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-, identified by its CAS number 2870673-36-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, specifically featuring an isoindolone core structure, which is known for its broad spectrum of biological activities and potential therapeutic applications.

The structural framework of 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]- incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an amino group at the 5-position and a piperidine moiety at the 2-position enhances its potential as a pharmacophore. These structural elements not only influence its solubility and stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in drug discovery. The isoindolone scaffold has been extensively studied due to its ability to mimic natural products and exhibit diverse biological activities. Specifically, compounds containing the 1H-Isoindol-1-one core have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

The synthesis of 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]- involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group at the 6-position of the piperidine ring significantly enhances the compound's lipophilicity and metabolic stability, making it a more attractive candidate for further development. Additionally, the dihydro moiety at the 2-position contributes to the compound's overall flexibility and binding affinity.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that isoindolone derivatives can interact with kinases and other signaling molecules, potentially leading to therapeutic effects in conditions such as cancer and inflammation. The amino group at the 5-position further enhances this potential by allowing for additional modifications that can fine-tune biological activity.

The< strong>5-amino group is particularly noteworthy as it provides a site for conjugation with other pharmacophores or for further functionalization through techniques such as sulfation or phosphorylation. These modifications can significantly alter the pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Such fine-tuning is essential for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]- with various biological targets with high accuracy. These simulations have provided valuable insights into how different structural modifications can enhance binding affinity and selectivity. For example, computational studies have indicated that introducing additional fluorine atoms or altering the piperidine ring can significantly improve the compound's interaction with specific enzymes.

In vitro studies have begun to explore the biological activity of< strong>1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxo-2-(trifluoromethyl)-3-piperidinyl]-, providing preliminary evidence of its potential therapeutic applications. Initial results suggest that this compound exhibits inhibitory activity against several kinases and other enzymes implicated in cancer progression. Furthermore, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating its potential as an anti-inflammatory agent.

The< strong>6-oxo-substituent on the piperidine ring is another critical feature that contributes to the compound's unique properties. This oxo group enhances electrophilicity at certain positions within the molecule, allowing it to participate in various chemical reactions that are essential for drug development. Additionally, it influences electronic distributions across the molecule, which can affect how it interacts with biological targets.

The< strong>dihydro-moiety at the 2-position adds another layer of complexity to< strong>1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-[6-oxyo-trifluoromethyl)-3-piperidinyl]-. This structural element not only contributes to the compound's overall rigidity but also provides a site for further functionalization. For instance, hydroxyl or carboxyl groups can be introduced at this position to enhance solubility or binding interactions.

Ongoing research aims to explore additional derivatives of this compound to optimize its pharmacological properties further. By systematically modifying different functional groups within the molecule,< strong >scientists hope to identify analogs that exhibit improved efficacy and reduced side effects compared to existing drugs.

The< strong>trifluoromethyl-group at position 6 is particularly interesting due to its ability to enhance metabolic stability and lipophilicity. This feature is often sought after in drug design as it can improve oral bioavailability and prolong half-life. Additionally,< strong >the presence of this group can also influence electronic properties , making it easier for< strong >the molecule to interact with polar biological targets such as proteins and nucleic acids.

In conclusion,< strong >1H-Isoindol -one , 5-amino - , 5-amino -